Cas no 123032-99-5 (Cyclopropanecarboxamide,1-(acetyloxy)-2-methyl-, cis- (9CI))

• Product name: Cyclopropanecarboxamide,1-(acetyloxy)-2-methyl-, cis- (9CI)
• CAS No: 123032-99-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 104331

Cyclopropanecarboxamide,1-(acetyloxy)-2-methyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,1-(acetyloxy)-2-methyl-, cis- (9CI)
• Cyclopropanecarboxamide, 1-(acetyloxy)-2-methyl-, cis- (9CI)

• Inchi： 1S/C7H11NO3/c1-4-3-7(4,6(8)10)11-5(2)9/h4H,3H2,1-2H3,(H2,8,10)/t4-,7-/m0/s1
• InChI Key： SIGDHQJADHXEAX-FFWSUHOLSA-N
• SMILES： [C@]1(OC(C)=O)(C(N)=O)C[C@@H]1C

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2

Experimental Properties

• PSA: 69.39